2-Methyl-4,4,4-trifluorobutanol

• IUPAC Name: 4,4,4-trifluoro-2-methylbutan-1-ol
• InChI: InChI=1S/C5H9F3O/c1-4(3-9)2-5(6,7)8/h4,9H,2-3H2,1H3
• InChI Key: SSXCXTKPQAFQAP-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(F)(F)F)CO
• Molecular Formula: C5H9F3O
• DSSTOX Substance ID: DTXSID50871484
• Molecular Weight: 142.12 g/mol
• CAS RN: 107103-95-7

Description

Synthesis Analysis

• Polyhalogenoallenes Synthesis : A study by Banks et al. (1969) describes the synthesis of perfluoro-(3-methylbuta-1,2-diene) by dehydrohalogenation of 2H,2H-hexafluoro-1-iodo-3-trifluoromethylbutane, a process relevant to the synthesis of similar fluorinated compounds (Banks, Braithwaite, Haszeldine, & Taylor, 1969).

Molecular Structure Analysis

• Crystal Structure : The study of the crystal structure of 4-(2',4'-difluorobiphenyl-4-yl)-2-methylbutanoic acid by Bulej et al. (2004) provides insights into the molecular structure of similar fluorinated compounds (Bulej, Kuchař, Husäk, Kratochví, & Jegorov, 2004).

Chemical Reactions and Properties

• Chemical Reactivity : A study by D’eon et al. (2006) on the atmospheric chemistry of N-methyl perfluorobutane sulfonamidoethanol, which shares structural similarities with 2-Methyl-4,4,4-trifluorobutanol, offers insights into the reactivity of such compounds with OH radicals (D’eon, Hurley, Wallington, & Mabury, 2006).

Physical Properties Analysis

• Physical State : Lessmeier et al. (2018) explored the physical state of 2-methylbutane-1,2,3,4-tetraol, a compound structurally related to 2-Methyl-4,4,4-trifluorobutanol, providing valuable data on its physical properties (Lessmeier, Dette, Godt, & Koop, 2018).

Chemical Properties Analysis

• Kinetic Studies : The research by Atto and Tedder (1982) on the chlorination of 1,1,1-trifluoro-2-methylbutane offers insights into the chemical properties and kinetics of similar fluorinated compounds (Atto & Tedder, 1982).

Scientific Research Applications

Environmental Degradation and Fate

Research into polyfluoroalkyl chemicals, which share structural similarities with 2-Methyl-4,4,4-trifluorobutanol, highlights the environmental persistence and degradation pathways of these substances. For instance, Liu and Avendaño (2013) discuss the microbial degradation of polyfluoroalkyl chemicals, focusing on their conversion into perfluorocarboxylic acids and sulfonic acids through biotic and abiotic processes in the environment. This study sheds light on the potential environmental fate of compounds like 2-Methyl-4,4,4-trifluorobutanol, suggesting that they may undergo similar degradation pathways, leading to the formation of persistent and toxic degradation products (Liu & Avendaño, 2013).

Chemical Synthesis Applications

The review by Hoegermeier and Reissig (2009) on nonafluorobutanesulfonates, which are structurally related to 2-Methyl-4,4,4-trifluorobutanol, discusses their use in transition metal-catalyzed reactions, including Heck, Suzuki, Sonogashira, and Stille couplings. This indicates the potential of 2-Methyl-4,4,4-trifluorobutanol and similar compounds to serve as intermediates or reagents in organic synthesis, offering advantages in terms of reactivity and selectivity due to their fluorinated moieties (Hoegermeier & Reissig, 2009).

Toxicological and Environmental Impact

Concerning the toxicological profile and environmental impact of fluorinated compounds, studies such as that by Conder et al. (2008) critically review the bioaccumulation potential of perfluorinated carboxylates and sulfonates. These findings are relevant for assessing the environmental risk of 2-Methyl-4,4,4-trifluorobutanol, as they provide a basis for understanding how fluorinated compounds may behave in biological systems and the environment, highlighting the importance of evaluating their persistence and potential for bioaccumulation (Conder et al., 2008).

Safety and Hazards

The compound is flammable, as indicated by the safety information. More detailed safety and hazard information should be available in the compound’s Material Safety Data Sheet (MSDS).